2-(4-chlorophenoxy)-N-((5-(thiophen-2-yl)furan-2-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-chlorophenoxy)-N-((5-(thiophen-2-yl)furan-2-yl)methyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is a member of the acetamide family and has been studied extensively for its unique properties and potential therapeutic benefits.
Scientific Research Applications
Synthesis and Characterization
The synthesis of compounds with structural similarities to "2-(4-chlorophenoxy)-N-((5-(thiophen-2-yl)furan-2-yl)methyl)acetamide" involves complex reactions including the Gewald reaction, photolysis, and multi-component synthesis techniques. These processes yield various derivatives that are structurally characterized through methods like IR, 1H NMR, and mass spectral data. Such synthetic approaches allow for the exploration of novel chemical entities with potential applications in material science and medicinal chemistry (Arora, Saravanan, Mohan, & Bhattacharjee, 2013); (Guizzardi, Mella, Fagnoni, & Albini, 2000).
Antimicrobial Activity
Research demonstrates the antimicrobial potential of compounds structurally related to "2-(4-chlorophenoxy)-N-((5-(thiophen-2-yl)furan-2-yl)methyl)acetamide". These studies indicate that Schiff bases and other derivatives exhibit antimicrobial properties, suggesting their potential as novel antimicrobial agents. The activity is assessed through standard screening procedures against various microorganisms, highlighting the role of these compounds in developing new antimicrobial therapies (Arora, Saravanan, Mohan, & Bhattacharjee, 2013).
Antioxidant Properties and Catalysis
The antioxidant capabilities of derivatives have been evaluated through in vitro assays and compared with molecular docking, ADMET, QSAR, and bioactivity studies. This research offers insights into the potential use of these compounds in pharmaceuticals and catalysis, emphasizing the significance of the structural elements in enhancing antioxidant activity (Prabakaran, Manivarman, & Bharanidharan, 2021).
Material Science Applications
Compounds structurally similar to "2-(4-chlorophenoxy)-N-((5-(thiophen-2-yl)furan-2-yl)methyl)acetamide" also find applications in material science. These applications include the development of new materials with potential use in various industrial and technological fields, driven by the unique properties conferred by the furan and thiophene rings within their molecular structure (Raju, Maram, Anitha, & Sreenivasulu, 2022).
properties
IUPAC Name |
2-(4-chlorophenoxy)-N-[(5-thiophen-2-ylfuran-2-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClNO3S/c18-12-3-5-13(6-4-12)21-11-17(20)19-10-14-7-8-15(22-14)16-2-1-9-23-16/h1-9H,10-11H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIUBNMHIQQHPMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC=C(O2)CNC(=O)COC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.